Cas no 130683-72-6 (Thymidine,3'-azido-3'-deoxy-, 5'-decanoate (9CI))

• Product Name: Thymidine,3'-azido-3'-deoxy-, 5'-decanoate (9CI)
• CAS No: 130683-72-6
• MF: C₂₀H₃₁N₅O₅
• MW: 421.490644693375
• CID: 202777
• PubChem ID: 452427
• Update Time: 2025-04-19

Thymidine,3'-azido-3'-deoxy-, 5'-decanoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-azido-3'-deoxy-, 5'-decanoate (9CI)
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl decanoate
• Thymidine, 3'-azido-3'-deoxy-, 5'-decanoate
• DTXSID20156674
• 5'-O-Decanoyl-3'-azido-3'-deoxythymidine
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl decanoate
• 5'-O-Decanoyl AZT
• 130683-72-6

• Inchi： 1S/C20H31N5O5/c1-3-4-5-6-7-8-9-10-18(26)29-13-16-15(23-24-21)11-17(30-16)25-12-14(2)19(27)22-20(25)28/h12,15-17H,3-11,13H2,1-2H3,(H,22,27,28)/t15-,16+,17+/m0/s1
• InChI Key： VDDXYEVAWMCTGT-GVDBMIGSSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(CCCCCCCCC)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 421.233
• Monoisotopic Mass: 421.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C